L-Histidine, N-(5-oxo-L-prolyl)-

• CAS No.: 32159-22-1
• Product Name: L-Histidine, N-(5-oxo-L-prolyl)-
• Molecular Formula: C11H14N4O4
• Molecular Weight: 266.25 g/mol
• IUPAC Name: (2S)-3-(4H-imidazol-4-yl)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]propanoic acid
• Standard InChI: InChI=1S/C11H14N4O4/c16-9-2-1-7(14-9)10(17)15-8(11(18)19)3-6-4-12-5-13-6/h4-8H,1-3H2,(H,14,16)(H,15,17)(H,18,19)/t6?,7-,8-/m0/s1
• Standard InChIKey: XFWCSGJOVUQCME-YUMQZZPRSA-N
• Isomeric SMILES: C1CC(=O)N[C@@H]1C(=O)N[C@@H](CC2C=NC=N2)C(=O)O
• SMILES: C1CC(=O)NC1C(=O)NC(CC2C=NC=N2)C(=O)O
• Canonical SMILES: C1CC(=O)NC1C(=O)NC(CC2C=NC=N2)C(=O)O
• Appearance: Solid powder
• Description: Pyroglutamylhistidine is a dipeptide.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Pyroglutamylhistidine; Pglu-his
• Reference: 1: Chambery A, Severino V, Di Maro A, D'Aniello A, Ruvo M, Parente A. Quantification of thyrotropin-releasing hormone by liquid chromatography-electrospray mass spectrometry. Amino Acids. 2010 Apr;38(4):1031-41. doi: 10.1007/s00726-009-0311-2. Epub 2009 Jun 13. PubMed PMID: 19526311.; 2: Skopicki HA, Zikos D, Sukowski EJ, Fisher KA, Peterson DR. Gentamicin inhibits carrier-mediated dipeptide transport in kidney. Am J Physiol. 1996 Mar;270(3 Pt 2):F531-8. PubMed PMID: 8780257.; 3: Skopicki HA, Fisher K, Zikos D, Flouret G, Peterson DR. Low-affinity transport of pyroglutamyl-histidine in renal brush-border membrane vesicles. Am J Physiol. 1989 Nov;257(5 Pt 1):C971-5. PubMed PMID: 2596591.; 4: Skopicki HA, Fisher K, Zikos D, Flouret G, Bloch R, Kubillus S, Peterson DR. Carrier-mediated transport of pyroglutamyl-histidine in renal brush border membrane vesicles. Am J Physiol. 1988 Dec;255(6 Pt 1):C822-7. PubMed PMID: 3202151.
• PubChem Compound: 169408
• Last Modified: Nov 11 2021